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Compound of Interest

Compound Name: 6-Thiofucose Pentaacetate

Cat. No.: B15293906 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling guidelines for 6-
Thiofucose Pentaacetate. Due to the limited availability of a specific Safety Data Sheet (SDS)

for this compound at the time of publication, this document combines information from

suppliers, general safety protocols for acetylated thiols, and data for structurally related

compounds. Researchers should always consult the most recent supplier-provided SDS and

conduct a thorough risk assessment before handling this chemical.

Chemical and Physical Properties
While a comprehensive, experimentally verified dataset for 6-Thiofucose Pentaacetate is not

publicly available, the following table summarizes known and inferred properties.
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Property Value Source

CAS Number 1456696-03-9 Supplier Data

Molecular Formula C₁₆H₂₂O₁₀S Supplier Data

Molecular Weight 406.405 g/mol Supplier Data

Appearance Assumed to be a solid Inferred

Odor
Likely strong, unpleasant

(typical of thiols)
General Thiol Properties

Solubility No data available -

Stability

Potentially air and moisture

sensitive; susceptible to

oxidation

General Thiol Properties

Hazard Profile and Safety Precautions
Based on the safety data for similar chemical compounds from Toronto Research Chemicals

and general knowledge of thiols, 6-Thiofucose Pentaacetate should be handled as a

potentially hazardous substance.

Potential Hazards:

Acute Toxicity: May be harmful if swallowed, inhaled, or absorbed through the skin.

Irritation: May cause irritation to the skin, eyes, and respiratory tract.

Stench: Thiol compounds are known for their powerful and unpleasant odors.

Air Sensitivity: The thiol group may be susceptible to oxidation when exposed to air,

especially at a higher pH.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.
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Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin and Body Protection: A laboratory coat is mandatory.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If the

substance is handled as a powder or if aerosols may be generated, a respirator may be

necessary.

Handling and Storage
Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel and the integrity of the compound.

Engineering Controls:

All work with 6-Thiofucose Pentaacetate should be conducted in a certified chemical fume

hood to minimize inhalation exposure and contain odors.

For reactions sensitive to oxidation, the use of an inert atmosphere (e.g., argon or nitrogen)

and Schlenk line techniques is recommended.

General Handling:

Avoid direct contact with the skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Store away from oxidizing agents.

For long-term storage, consider flushing the container with an inert gas.
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Experimental Protocols: General Guidelines for
Handling
The following is a generalized experimental protocol for handling air-sensitive and malodorous

compounds like 6-Thiofucose Pentaacetate. This should be adapted to the specific

requirements of your experiment.

Materials:

6-Thiofucose Pentaacetate

Dry, degassed solvents

Schlenk glassware

Inert gas supply (argon or nitrogen) with a manifold or balloon

Syringes and needles

Bleach solution (for decontamination)

Procedure:

Preparation: Set up the reaction in a chemical fume hood. Ensure all glassware is clean, dry,

and free of contaminants. Assemble the Schlenk apparatus and purge with inert gas.

Reagent Handling: If the compound is a solid, weigh it out quickly and transfer it to the

reaction vessel under a stream of inert gas. If it is soluble, consider dissolving it in a dry,

degassed solvent in a separate Schlenk flask and transferring it via cannula or syringe.

Reaction: Run the reaction under a positive pressure of inert gas. Use a bubbler filled with oil

or a bleach solution to monitor gas flow and trap any volatile, odorous byproducts.

Work-up and Purification: Quench the reaction carefully, still under an inert atmosphere if the

product is expected to be air-sensitive. Extractions and other work-up procedures should be

performed in the fume hood.
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Decontamination and Waste Disposal: Decontaminate all glassware that came into contact

with the thiol by rinsing with or soaking in a bleach solution to oxidize the thiol and neutralize

the odor. Dispose of all chemical waste according to institutional and local regulations.

Visualized Workflow: Safe Chemical Handling
The following diagram illustrates a general workflow for the safe handling of laboratory

chemicals.
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Caption: General workflow for safe laboratory chemical handling.
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To cite this document: BenchChem. [6-Thiofucose Pentaacetate: A Technical Guide to Safety
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15293906#safety-and-handling-guidelines-for-6-
thiofucose-pentaacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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